BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Solubility of 3-
(Dibutylamino)propylamine in Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Dibutylamino)propylamine

Cat. No.: B091833

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Dibutylamino)propylamine, a diamine with the CAS number 102-83-0, is a versatile
intermediate in the synthesis of a variety of organic molecules, including pharmaceuticals and
agrochemicals. Its utility in these applications is often dictated by its solubility characteristics in
different solvent systems. A thorough understanding of its solubility is paramount for optimizing
reaction conditions, designing purification strategies, and developing formulations.

This technical guide provides a comprehensive overview of the available solubility data for 3-
(Dibutylamino)propylamine in organic solvents. Due to the limited publicly available
guantitative data, this document also furnishes a detailed, generalized experimental protocol
for determining the solubility of amines in organic solvents, enabling researchers to generate
precise data for their specific applications.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 3-
(Dibutylamino)propylamine is essential for interpreting its solubility behavior.
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Property Value Reference
Molecular Formula C11H26N2 [1112][3]
Molecular Weight 186.34 g/mol [2][3]
Density 0.827 g/mL at 25 °C [41[5]
Boiling Point 205 °C [4115]
Melting Point -50 °C [1][6]

Flash Point 104 °C [4]

Water Solubility 10 g/L (20 °C) [1][6]

LogP 2.89 [1]

Solubility Data

Quantitative solubility data for 3-(Dibutylamino)propylamine in a wide range of organic
solvents is not extensively reported in peer-reviewed literature. However, based on the general
principles of amine solubility, it is expected to be soluble in many common organic solvents.
Aliphatic amines are generally soluble in organic solvents, especially polar ones.[7] The
following table summarizes the available quantitative data and provides qualitative solubility

information.
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. Quantitative Qualitative
Solvent Chemical Class o .
Solubility Solubility
Water Protic 10 g/L (at 20 °C)[1][6] Soluble
] ) Expected to be
Diethyl Ether Ether Data not available
soluble[7]
) ) Expected to be
Dichloromethane Halogenated Data not available
soluble[7]
) Expected to be
Ethanol Alcohol Data not available
soluble
) Expected to be
Methanol Alcohol Data not available
soluble
) Expected to be
Acetone Ketone Data not available
soluble
) ) Expected to be
Toluene Aromatic Data not available
soluble
] ] ) Expected to be
Hexane Aliphatic Data not available

soluble

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of 3-
(Dibutylamino)propylamine in an organic solvent of interest. This protocol is based on the
widely accepted isothermal equilibrium method.

Objective: To determine the equilibrium solubility of 3-(Dibutylamino)propylamine in a
selected organic solvent at a specified temperature.

Materials:
o 3-(Dibutylamino)propylamine (of known purity)

o Selected organic solvent (analytical grade)
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« Scintillation vials or other suitable sealed containers

o Constant temperature orbital shaker or water bath

o Calibrated thermometer

o Syringe filters (e.g., 0.45 um, compatible with the solvent)
e Volumetric flasks and pipettes

e Analytical balance

o High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system
with a suitable detector

Procedure:
o Preparation of Supersaturated Solutions:

o Add an excess amount of 3-(Dibutylamino)propylamine to a series of scintillation vials.
The excess solid should be clearly visible.

o Add a known volume of the selected organic solvent to each vial.
o Securely cap the vials to prevent solvent evaporation.
o Equilibration:

o Place the vials in a constant temperature orbital shaker or water bath set to the desired
temperature.

o Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours). A preliminary
study may be required to determine the time to reach equilibrium.

o Sample Collection and Preparation:

o After equilibration, cease agitation and allow the excess solid to settle for at least 2 hours
in the constant temperature bath.
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o Carefully withdraw a known volume of the supernatant using a calibrated pipette, ensuring
no solid particles are transferred.

o Immediately filter the collected supernatant through a syringe filter into a clean, pre-
weighed volumetric flask.

o Record the exact volume of the filtered supernatant.

o

Dilute the filtered solution with the same organic solvent to a concentration that falls within
the linear range of the analytical method. Record the final volume.

e Quantification:

o Analyze the diluted samples using a validated HPLC or GC method to determine the
concentration of 3-(Dibutylamino)propylamine.

o A calibration curve should be prepared using standard solutions of 3-
(Dibutylamino)propylamine of known concentrations.

» Calculation of Solubility:

o Calculate the concentration of 3-(Dibutylamino)propylamine in the original saturated
solution using the following formula:

Solubility (g/L) = (Concentration from analysis (g/L)) x (Dilution factor)

o The dilution factor is the final volume of the diluted sample divided by the initial volume of
the supernatant.

Experimental Workflow for Solubility Determination
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Caption: Workflow for experimental solubility determination.

Logical Relationship of Solubility

The solubility of an amine like 3-(Dibutylamino)propylamine is governed by the interplay of its
molecular structure and the properties of the solvent. The following diagram illustrates these
relationships.
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3-(Dibutylamino)propylamine Properties
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Hydrogen Bonding Capacity
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Caption: Factors influencing the solubility of 3-(Dibutylamino)propylamine.

Conclusion

While quantitative data on the solubility of 3-(Dibutylamino)propylamine in a wide array of
organic solvents is sparse, its chemical structure suggests good solubility in many common
laboratory solvents. For applications requiring precise solubility data, the experimental protocol
provided in this guide offers a robust framework for its determination. A systematic approach to
understanding the interplay between the physicochemical properties of both the solute and the
solvent is critical for leveraging the full potential of 3-(Dibutylamino)propylamine in research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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